Cas no 2171192-21-3 ((2R)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid
• CAS No: 2171192-21-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6254557
• PubChem ID: 165579069
• Update Time: 2025-05-28

(2R)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid
• 2171192-21-3
• (2R)-1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]pyrrolidine-2-carboxylic acid
• EN300-1525355

• Inchi： 1S/C28H34N2O5/c31-26(30-18-10-15-25(30)27(32)33)16-4-2-1-3-9-17-29-28(34)35-19-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,24-25H,1-4,9-10,15-19H2,(H,29,34)(H,32,33)/t25-/m1/s1
• InChI Key： KUZOZJXEKXFJLX-RUZDIDTESA-N
• SMILES： O=C(CCCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid (CAS No. 2171192-21-3)

In the realm of peptide synthesis and pharmaceutical research, (2R)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid (CAS No. 2171192-21-3) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-(R)-Pyrrolidine-2-carboxylic acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its role as a protected amino acid building block. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation—a critical feature for researchers developing novel therapeutics and biomaterials.

The structural uniqueness of this compound lies in its pyrrolidine-2-carboxylic acid backbone, which is a non-proteinogenic amino acid derivative. This scaffold is particularly valuable in drug design, as it enhances conformational rigidity and bioavailability. Recent studies highlight its applications in peptide-based drug discovery, especially for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. With the growing demand for precision medicine and biologics, the relevance of such Fmoc-protected intermediates has surged, aligning with trends in personalized therapeutics and sustainable chemistry.

From a synthetic chemistry perspective, the CAS No. 2171192-21-3 compound exemplifies advancements in green chemistry. Researchers are increasingly focusing on solvent-free coupling methods and microwave-assisted synthesis to improve yields while reducing environmental impact. These innovations resonate with the broader scientific community’s push toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.

Another hot topic tied to this compound is its role in click chemistry and bioconjugation. The Fmoc-amine moiety allows for selective modifications, making it a versatile tool for creating peptide-drug conjugates (PDCs)—a trending area in oncology and targeted drug delivery. Searches for “Fmoc-amino acid applications” or “peptide linker technologies” often lead to discussions about derivatives like this, underscoring their interdisciplinary importance.

Quality control and analytical characterization of (2R)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid are equally critical. Techniques such as HPLC, mass spectrometry, and NMR are routinely employed to ensure purity, a concern frequently raised in pharmaceutical forums and QA/QC workflows. The compound’s chiral purity (R-configuration) is particularly scrutinized, as stereochemistry profoundly impacts biological activity.

In summary, CAS No. 2171192-21-3 represents a nexus of innovation in peptide science, drug development, and sustainable synthesis. Its multifaceted applications—from bioconjugation to GPCR modulation—make it a staple in modern laboratories. As the scientific community continues to explore next-generation therapeutics, compounds like this will remain at the forefront of research, addressing both academic inquiries and industrial challenges.